
Application Notes and Protocols:
Morpholinoethanol as a Solvent for Chemical

Reactions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Morpholinoethanol

Cat. No.: B8693651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Morpholinoethanol, also known as N-(2-hydroxyethyl)morpholine, is a versatile organic

compound with a unique combination of functional groups, including a tertiary amine, a

hydroxyl group, and an ether linkage.[1][2] This structure imparts a high boiling point, good

thermal stability, and miscibility with water and other organic solvents, making it a promising,

yet underexplored, solvent for a variety of chemical transformations.[1][3] These application

notes provide an overview of the potential uses of Morpholinoethanol as a solvent in specific

chemical reactions, along with generalized experimental protocols.

While primarily recognized as a crucial intermediate in the synthesis of numerous active

pharmaceutical ingredients (APIs) such as Mycophenolate Mofetil, Nimorazole, and

Morniflumate, its application as a solvent is an emerging area of interest.[4][5] Its high polarity

and coordinating ability may offer advantages in reactions requiring high temperatures and

stabilization of charged intermediates or metal catalysts.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Morpholinoethanol is presented

below. This data is essential for its evaluation as a solvent in reaction design and process
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development.

Property Value Reference

CAS Number 622-40-2 [3][6]

Molecular Formula C₆H₁₃NO₂ [2][6]

Molecular Weight 131.17 g/mol [2][6]

Appearance Colorless to pale yellow liquid [3][6]

Boiling Point 225-230 °C [6]

Melting Point -2 °C [7]

Density ~1.08 g/cm³ at 20°C [3]

Flash Point 98 °C

Solubility
Miscible with water and polar

organic solvents
[1][3]

pKa 14.88 (Predicted) [1]

Applications in Chemical Synthesis
Due to its high boiling point and polar nature, Morpholinoethanol can be considered as a

potential solvent for various chemical reactions, particularly those requiring elevated

temperatures and good solubility of polar reagents and catalysts.

Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-
Miyaura and Heck)
Application Overview:

Palladium-catalyzed cross-coupling reactions are fundamental tools in modern organic

synthesis, particularly for the formation of carbon-carbon bonds. The choice of solvent is critical

as it influences catalyst stability, solubility of reactants, and overall reaction kinetics. While

common solvents include DMF, dioxane, and toluene, high-boiling polar aprotic solvents can be

advantageous in certain cases.[8][9] Morpholinoethanol, with its high boiling point and polar
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character, presents a potential alternative solvent for these reactions, especially when sluggish

reactivity is observed in lower-boiling solvents. Its coordinating amine and hydroxyl groups may

also help to stabilize the palladium catalyst.

Generalized Protocol for a Suzuki-Miyaura Coupling Reaction using Morpholinoethanol as a

Solvent:

Disclaimer: This is a generalized protocol and requires optimization for specific substrates.

Materials:

Aryl halide (1.0 equiv)

Boronic acid or boronic ester (1.2-1.5 equiv)

Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

Base (e.g., K₂CO₃, Cs₂CO₃, 2.0-3.0 equiv)

Morpholinoethanol (solvent)

Inert gas (Nitrogen or Argon)

Procedure:

To a dry reaction vessel, add the aryl halide, boronic acid (or ester), base, and palladium

catalyst.

Evacuate and backfill the vessel with an inert gas (repeat 3 times).

Add Morpholinoethanol (to achieve a concentration of 0.1-0.5 M with respect to the aryl

halide).

Heat the reaction mixture to the desired temperature (e.g., 80-150 °C) with stirring.

Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, GC-MS).

Upon completion, cool the reaction mixture to room temperature.
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Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine

to remove Morpholinoethanol and inorganic salts.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by a suitable method (e.g., column chromatography,

recrystallization).

Generalized Protocol for a Heck Reaction using Morpholinoethanol as a Solvent:

Disclaimer: This is a generalized protocol and requires optimization for specific substrates.

Materials:

Aryl or vinyl halide (1.0 equiv)

Alkene (1.1-2.0 equiv)

Palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%)

Phosphine ligand (if required, e.g., PPh₃, 2-10 mol%)

Base (e.g., Et₃N, NaOAc, 1.5-3.0 equiv)

Morpholinoethanol (solvent)

Inert gas (Nitrogen or Argon)

Procedure:

To a dry reaction vessel, add the palladium catalyst and phosphine ligand (if used).

Evacuate and backfill the vessel with an inert gas.

Add Morpholinoethanol, the aryl or vinyl halide, the alkene, and the base.

Heat the reaction mixture to the desired temperature (e.g., 100-180 °C) with stirring.
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Monitor the reaction progress by a suitable analytical technique.

Upon completion, cool the reaction mixture to room temperature.

Work-up the reaction as described in the Suzuki-Miyaura protocol.

Purify the crude product by a suitable method.

Logical Workflow for Considering Morpholinoethanol as a Solvent:

Reaction requires
high temperature (>150°C)

Consider Morpholinoethanol
as a solvent

Poor solubility of
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Perform small-scale
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Run test reaction and
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Optimize reaction
conditions (temp, conc.)

Evaluate product yield
and purity

Successful ProtocolGood

Unsuitable SolventPoor

Click to download full resolution via product page

Caption: Decision workflow for using Morpholinoethanol.

Carbonylation Reactions
Application Overview:

Carbonylation reactions involve the introduction of carbon monoxide into a substrate, often

catalyzed by transition metals. These reactions are frequently performed at high pressures and

temperatures. The high boiling point and stability of Morpholinoethanol could make it a

suitable solvent for such demanding conditions. Furthermore, its ability to dissolve polar

substrates and catalysts is advantageous.

Generalized Protocol for an Aminocarbonylation Reaction using Morpholinoethanol as a

Solvent:

Disclaimer: This is a generalized protocol and requires optimization for specific substrates.
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Materials:

Aryl or vinyl halide (1.0 equiv)

Amine (1.2-2.0 equiv)

Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-5 mol%)

Base (e.g., Et₃N, 2.0-4.0 equiv)

Morpholinoethanol (solvent)

Carbon monoxide (CO) gas

Procedure:

Place the aryl or vinyl halide, palladium catalyst, and base in a high-pressure reactor.

Add Morpholinoethanol as the solvent.

Seal the reactor and purge with carbon monoxide several times.

Pressurize the reactor with carbon monoxide to the desired pressure (e.g., 10-50 atm).

Heat the reaction mixture to the desired temperature (e.g., 100-180 °C) with vigorous stirring.

Maintain the CO pressure and temperature for the required reaction time.

After the reaction is complete, cool the reactor to room temperature and carefully vent the

excess CO in a well-ventilated fume hood.

Work-up the reaction mixture as described in the Suzuki-Miyaura protocol.

Purify the crude product by a suitable method.

Signaling Pathway Analogy for Solvent-Catalyst Interaction:
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Caption: Solvent-catalyst interaction pathway.

Nanoparticle Synthesis
Application Overview:

The synthesis of nanoparticles often involves the reduction of metal salts in a solvent. The

solvent plays a crucial role in controlling the size, shape, and stability of the resulting

nanoparticles. High-boiling, coordinating solvents can act as both the reaction medium and a

capping agent to prevent agglomeration. Morpholinoethanol's hydroxyl and amine

functionalities could provide a stabilizing coordination sphere around growing nanoparticles.

Generalized Protocol for the Synthesis of Metal Nanoparticles using Morpholinoethanol as a

Solvent:
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Disclaimer: This is a generalized protocol and requires optimization for specific metal

precursors.

Materials:

Metal salt precursor (e.g., HAuCl₄, AgNO₃)

Reducing agent (e.g., NaBH₄, ascorbic acid)

Morpholinoethanol (solvent and stabilizing agent)

Procedure:

Dissolve the metal salt precursor in Morpholinoethanol in a reaction flask with stirring.

Heat the solution to a specific temperature (e.g., 60-120 °C) to facilitate the reduction.

In a separate container, dissolve the reducing agent in a small amount of

Morpholinoethanol.

Slowly add the reducing agent solution to the heated metal salt solution with vigorous

stirring.

A color change should be observed, indicating the formation of nanoparticles.

Continue stirring the reaction mixture at the elevated temperature for a specified period to

allow for particle growth and stabilization.

Cool the nanoparticle suspension to room temperature.

The nanoparticles can be isolated by centrifugation and washed with a suitable solvent (e.g.,

ethanol) to remove excess reactants and Morpholinoethanol.

Characterize the size, shape, and composition of the nanoparticles using appropriate

techniques (e.g., TEM, UV-Vis spectroscopy).

Experimental Workflow for Nanoparticle Synthesis:
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Caption: Workflow for nanoparticle synthesis.

Safety and Handling
Morpholinoethanol is an irritant to the eyes, skin, and respiratory system.[1] Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this chemical. All manipulations should be performed in a well-
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ventilated fume hood. For detailed safety information, please refer to the Material Safety Data

Sheet (MSDS).

Conclusion
Morpholinoethanol possesses a range of properties that make it a potentially valuable solvent

for various chemical reactions, particularly those conducted at elevated temperatures. While its

primary role to date has been as a synthetic intermediate, these application notes provide a

starting point for exploring its utility as a high-boiling, polar aprotic solvent. The generalized

protocols offered herein are intended to serve as a foundation for further investigation and

optimization by researchers in both academic and industrial settings. Experimental validation is

crucial to determine the efficacy of Morpholinoethanol as a solvent for specific chemical

transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8693651#using-morpholinoethanol-as-a-solvent-for-
specific-chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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